N-[[2-(Dimethylamino)pyridin-3-yl]methyl]-6-ethyl-5-fluoropyrimidin-4-amine

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-6-ethyl-5-fluoropyrimidin-4-amine
• InChI: InChI=1S/C14H18FN5/c1-4-11-12(15)13(19-9-18-11)17-8-10-6-5-7-16-14(10)20(2)3/h5-7,9H,4,8H2,1-3H3,(H,17,18,19)
• InChI Key: VPZATWZDUDICRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)NCC2=C(N=CC=C2)N(C)C)F
• Molecular Formula: C14H18FN5
• Molecular Weight: 275.32 g/mol
• CAS No.: 2415585-91-8

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring structure found in many important biomolecules, such as nucleotides. The molecule also contains dimethylamino and pyridin groups, which are common in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its aromatic rings and the positioning of its substituent groups. Unfortunately, without more specific information or an existing analysis, it’s difficult to provide a detailed structural analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reactants present. Pyrimidine derivatives can participate in a variety of reactions, particularly at their amino groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings, amino groups, and fluorine would likely impact its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many pyrimidine derivatives exhibit biological activity by interacting with enzymes or other proteins.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research could involve exploring the synthesis of this compound, investigating its reactivity, studying its potential biological activity, and assessing its safety profile.